Cas no 1378929-70-4 (tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate
• CAS No: 1378929-70-4
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 4595104
• PubChem ID: 57345045
• Update Time: 2025-11-02

tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C12H16F3NO3/c1-11(2,3)19-10(18)16-6-4-5-8(7-16)9(17)12(13,14)15/h7H,4-6H2,1-3H3
• InChI Key： TUGVELKCSKEUEA-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C=C(C(C(F)(F)F)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines

Additional information on tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate

Comprehensive Guide to tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1378929-70-4)

tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1378929-70-4) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of tetrahydropyridine derivatives, which are known for their versatility in synthetic chemistry. The presence of both tert-butyl and trifluoroacetyl groups enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate structure features a tetrahydropyridine ring, a common scaffold in bioactive compounds. Researchers often utilize this compound in the development of drug candidates due to its ability to introduce fluorine atoms, which can improve metabolic stability and bioavailability. The CAS 1378929-70-4 identifier ensures precise identification in chemical databases and regulatory documents.

In recent years, the demand for fluorinated compounds like tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate has surged, driven by their applications in medicinal chemistry and material science. Fluorine incorporation is a hot topic in drug design, as it can enhance binding affinity and reduce side effects. This compound’s trifluoroacetyl group is particularly useful for creating analogs with improved pharmacokinetic properties.

From a synthetic perspective, tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate serves as a key building block for heterocyclic chemistry. Its tert-butyl ester moiety offers protection for carboxylic acids during multi-step reactions, while the trifluoroacetyl group can be further modified to introduce diverse functionalities. These features make it a popular choice for researchers exploring new synthetic routes.

The compound’s stability under various conditions makes it suitable for scale-up processes in industrial settings. Manufacturers and suppliers of CAS 1378929-70-4 often highlight its high purity and consistent quality, which are critical for reproducible research outcomes. As the pharmaceutical industry continues to focus on precision medicine, intermediates like tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate play a pivotal role in developing targeted therapies.

Another area of interest is the use of tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate in catalysis and ligand design. The electron-withdrawing nature of the trifluoroacetyl group can influence reaction kinetics, enabling novel transformations. Researchers are also investigating its potential in asymmetric synthesis, where chiral auxiliaries derived from this compound could lead to enantioselective products.

For those sourcing tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate, it is essential to verify the CAS number 1378929-70-4 to ensure authenticity. Reputable suppliers provide detailed analytical data, including NMR and HPLC profiles, to confirm purity. Storage recommendations typically include keeping the compound in a cool, dry environment to maintain its integrity over time.

In summary, tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1378929-70-4) is a multifaceted compound with significant applications in drug discovery, catalysis, and material science. Its unique structural features and reactivity profile make it indispensable for modern synthetic chemistry. As research into fluorinated compounds expands, this intermediate will likely remain a cornerstone for innovative scientific advancements.